Cas no 2156726-20-2 (3-cyclohexyl-4-propyl-1H-pyrazol-5-amine)

• Product Name: 3-cyclohexyl-4-propyl-1H-pyrazol-5-amine
• CAS No: 2156726-20-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6023485
• PubChem ID: 79405709
• Update Time: 2025-06-08

3-cyclohexyl-4-propyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-4-propyl-1H-pyrazol-5-amine
• AKOS017959417
• 2156726-20-2
• EN300-1148489

• Inchi： 1S/C12H21N3/c1-2-6-10-11(14-15-12(10)13)9-7-4-3-5-8-9/h9H,2-8H2,1H3,(H3,13,14,15)
• InChI Key： NFGLOGXRFNHJFA-UHFFFAOYSA-N
• SMILES： N1C(=C(C(N)=N1)CCC)C1CCCCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-cyclohexyl-4-propyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-cyclohexyl-4-propyl-1H-pyrazol-5-amine (CAS No. 2156726-20-2): Properties, Applications, and Industry Insights

3-cyclohexyl-4-propyl-1H-pyrazol-5-amine (CAS No. 2156726-20-2) is a specialized organic compound belonging to the pyrazole amine family. Its unique molecular structure, featuring a cyclohexyl and propyl substitution, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is increasingly recognized for its potential as a bioactive intermediate in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The growing demand for heterocyclic compounds like 3-cyclohexyl-4-propyl-1H-pyrazol-5-amine is driven by their versatility in medicinal chemistry. Researchers are exploring its applications in targeted therapies, especially in oncology and autoimmune diseases. Recent studies highlight its role in modulating enzyme activity, which aligns with current trends in precision medicine. The compound's lipophilic properties, attributed to the cyclohexyl group, enhance its membrane permeability—a critical factor in drug bioavailability optimization.

In the agrochemical sector, 3-cyclohexyl-4-propyl-1H-pyrazol-5-amine is investigated for its potential as a crop protection agent. Its structural similarity to known pesticide intermediates suggests possible utility in sustainable agriculture solutions. This resonates with the global push for eco-friendly pest control methods, addressing frequent search queries like "green alternatives to traditional pesticides."

Synthetic accessibility is another advantage of this compound. The pyrazole core allows for straightforward structure-activity relationship (SAR) studies, a feature highly valued in high-throughput screening workflows. Laboratories often search for "cost-effective scaffolds for lead optimization," making 3-cyclohexyl-4-propyl-1H-pyrazol-5-amine a relevant topic in drug design forums.

Analytical characterization of CAS No. 2156726-20-2 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently discussed in "how to validate novel chemical entities" searches. The compound's stability under various pH conditions makes it suitable for formulation development, another trending topic in pharmaceutical manufacturing communities.

From a commercial perspective, suppliers of 3-cyclohexyl-4-propyl-1H-pyrazol-5-amine emphasize its batch-to-batch consistency and compliance with GMP standards. These qualities address common purchaser concerns about "reliable sources of research-grade chemicals." The compound's shelf life and storage requirements (typically 2-8°C under inert atmosphere) are also frequently searched parameters.

Emerging applications in material science are being explored, particularly in functionalized polymers. The amine group offers a handle for covalent conjugation, relevant to queries about "modifying polymer properties through chemical additives." This multidisciplinary potential positions 2156726-20-2 as a compound of interest beyond traditional chemistry sectors.

Ongoing research continues to uncover new dimensions of 3-cyclohexyl-4-propyl-1H-pyrazol-5-amine's utility. Its presence in patent filings related to neurological disorders and metabolic diseases reflects the compound's evolving significance. For researchers tracking "promising small molecule candidates," this pyrazole derivative represents an area worth monitoring in coming years.